Cas no 851407-82-4 (N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methoxybenzamide)

• Product Name: N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methoxybenzamide
• CAS No: 851407-82-4
• MF: C₂₁H₂₂N₂O₃
• MW: 350.410985469818
• CID: 6135844
• Update Time: 2025-10-21

N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methoxybenzamide
• Benzamide, N-[2-(1,2-dihydro-7,8-dimethyl-2-oxo-3-quinolinyl)ethyl]-3-methoxy-

• Inchi： 1S/C21H22N2O3/c1-13-7-8-15-11-17(21(25)23-19(15)14(13)2)9-10-22-20(24)16-5-4-6-18(12-16)26-3/h4-8,11-12H,9-10H2,1-3H3,(H,22,24)(H,23,25)
• InChI Key： SQIDXHMMDIQZCV-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C(C)=C(C)C=C2)(=O)C1=CC=CC(OC)=C1

Experimental Properties

• Density: 1.172±0.06 g/cm3(Predicted)
• Boiling Point: 596.2±50.0 °C(Predicted)
• pka: 11.66±0.70(Predicted)

Additional information on N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methoxybenzamide

N-2-(7,8-Dimethyl-2-Oxo-1,2-Dihydroquinolin-3-Yl)Ethyl-3-Methoxybenzamide: A Comprehensive Overview

The compound with CAS No. 851407-82-4, known as N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methoxybenzamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzamides, which are widely studied for their potential applications in drug discovery and development. The molecule's structure is characterized by a benzamide core with a substituted quinoline moiety, making it a unique candidate for exploring biological activities and chemical reactivity.

Recent advancements in chemical synthesis and computational modeling have enabled researchers to delve deeper into the properties of this compound. For instance, studies have highlighted its potential as a modulator of cellular signaling pathways, particularly in the context of cancer biology. The quinoline ring system within the molecule is known to exhibit significant biological activity due to its ability to interact with various protein targets. Additionally, the 3-methoxy group attached to the benzamide moiety contributes to the molecule's hydrophilicity, enhancing its bioavailability and pharmacokinetic properties.

One of the most intriguing aspects of this compound is its ability to act as a template for drug design. Researchers have employed advanced techniques such as molecular docking and dynamic simulations to investigate its binding affinity towards key therapeutic targets. For example, a study published in 2023 demonstrated that N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methoxybenzamide exhibits potent inhibitory activity against a specific kinase involved in tumor progression. This finding underscores its potential as a lead compound for developing novel anticancer agents.

The synthesis of this compound involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. A notable approach reported in recent literature involves the use of microwave-assisted synthesis to enhance reaction efficiency. This method not only reduces reaction time but also improves yield, making it more feasible for large-scale production. The intermediate steps include the formation of the quinoline ring system and subsequent functionalization with the benzamide group, both of which are critical for achieving the desired molecular architecture.

In terms of applications, this compound has shown promise in various areas beyond oncology. For instance, its ability to modulate neurotransmitter systems has led researchers to explore its potential in treating neurodegenerative diseases such as Alzheimer's disease. Furthermore, preliminary studies suggest that it may also possess anti-inflammatory properties, making it a versatile candidate for addressing diverse therapeutic needs.

From an environmental standpoint, the compound's biodegradability and ecological impact have also been subjects of recent research. Studies indicate that under specific conditions, it undergoes efficient biodegradation, reducing concerns related to environmental persistence. This information is crucial for ensuring sustainable practices during its production and disposal.

In conclusion, N-2-(7,8-dimethyl-2-Oxo-1,2-Dihydroquinolin-3-Yl)Ethyl -3-Methoxybenzamide (CAS No. 851407 - 82 - 4) represents a compelling example of how modern chemical research can unlock the potential of complex molecules for addressing pressing healthcare challenges. With ongoing investigations into its biological activities and synthetic optimization techniques, this compound continues to be a focal point for scientific innovation.